2-(4-chloro-3-methylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide

• Molecular Formula: C22H18ClN3O4
• Molecular Weight: 423.8 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C22H18ClN3O4/c1-13-10-15(6-7-16(13)23)29-12-20(27)25-17-11-14(5-8-18(17)28-2)22-26-21-19(30-22)4-3-9-24-21/h3-11H,12H2,1-2H3,(H,25,27)
• InChI Key: XLCGVJQWZDWJGH-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC=N4)OC)Cl

Description

2-(4-chloro-3-methylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide is a synthetic compound that has been developed for its potential use as a pharmaceutical drug. This compound has been shown to have a range of biochemical and physiological effects, and has been the subject of extensive scientific research. In

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. This compound has been shown to have a high affinity for certain receptor sites in the body, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
2-(4-chloro-3-methylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide has been shown to have a range of biochemical and physiological effects. It has been demonstrated to have antitumor activity in vitro and in vivo, and has been shown to inhibit the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory effects, which may contribute to its potential use in the treatment of various inflammatory conditions. Additionally, it has been shown to have antiviral activity against certain viruses, including HIV-1.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chloro-3-methylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide in lab experiments is its well-characterized synthesis method and known biological activities. This compound has been extensively studied and its biological effects are well understood, which makes it a useful tool for investigating various biological processes. However, one limitation of using this compound is its potential toxicity and side effects, which must be carefully considered when designing experiments.

Future Directions

There are several future directions for research on 2-(4-chloro-3-methylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects and may be useful in slowing or preventing the progression of these diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its therapeutic use. Finally, the potential toxicity and side effects of this compound must be further investigated to ensure its safety for use in humans.

Synthesis Methods

The synthesis method for 2-(4-chloro-3-methylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide involves several steps. The starting materials for the synthesis are 4-chloro-3-methylphenol, 2-methoxy-5-(2-nitrophenyl)phenol, and 2-amino-5-(1,3-oxazol-2-yl)pyridine. These materials are reacted together in the presence of a suitable catalyst to form the desired compound. The synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide has been the subject of extensive scientific research due to its potential use as a pharmaceutical drug. This compound has been shown to have a range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. It has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.